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molecular formula C20H22N4O2 B8435944 N-(2-diethylamino-4-oxo-4H-quinazolin-3-yl)-2-phenylacetamide

N-(2-diethylamino-4-oxo-4H-quinazolin-3-yl)-2-phenylacetamide

Cat. No. B8435944
M. Wt: 350.4 g/mol
InChI Key: RLIDUKTUBFKWDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08178544B2

Procedure details

Methyl 2-(3,3-diethyl-thioureido)benzoate (0.500 g, 1.88 mmol) was dissolved in methanol (10 mL), followed by addition of iodomethane (234 μL, 3.75 mmol). The reaction mixture was heated at 80° C. for 10 minutes under microwave conditions making sure the temperature did not exceed 80° C. The reaction mixture was evaporated to dryness and then redissolved in ethanol (20 mL), followed by addition of phenylacetic acid hydrazide (0.367 g, 2.44 mmol). The mixture was stirred for 48 h at reflux. After cooling the mixture was filtered and the filtrate was evaporated to dryness. The crude product was purified by column chromatography (EtOAc/Heptane) giving the title compound (0.089 g, 14%). LC-ESI-HRMS of [M+H]+ shows 351,1818 Da. Calc. 351,182101 Da.
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
234 μL
Type
reactant
Reaction Step Two
Quantity
0.367 g
Type
reactant
Reaction Step Three
Yield
14%

Identifiers

REACTION_CXSMILES
[CH2:1]([N:3]([CH2:17][CH3:18])[C:4](=S)[NH:5][C:6]1[CH:15]=[CH:14][CH:13]=[CH:12][C:7]=1[C:8]([O:10]C)=O)[CH3:2].IC.[C:21]1([CH2:27][C:28]([NH:30][NH2:31])=[O:29])[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1>CO>[CH2:17]([N:3]([CH2:1][CH3:2])[C:4]1[N:31]([NH:30][C:28](=[O:29])[CH2:27][C:21]2[CH:22]=[CH:23][CH:24]=[CH:25][CH:26]=2)[C:8](=[O:10])[C:7]2[C:6](=[CH:15][CH:14]=[CH:13][CH:12]=2)[N:5]=1)[CH3:18]

Inputs

Step One
Name
Quantity
0.5 g
Type
reactant
Smiles
C(C)N(C(NC1=C(C(=O)OC)C=CC=C1)=S)CC
Name
Quantity
10 mL
Type
solvent
Smiles
CO
Step Two
Name
Quantity
234 μL
Type
reactant
Smiles
IC
Step Three
Name
Quantity
0.367 g
Type
reactant
Smiles
C1(=CC=CC=C1)CC(=O)NN

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred for 48 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
did not exceed 80° C
CUSTOM
Type
CUSTOM
Details
The reaction mixture was evaporated to dryness
DISSOLUTION
Type
DISSOLUTION
Details
redissolved in ethanol (20 mL)
TEMPERATURE
Type
TEMPERATURE
Details
at reflux
TEMPERATURE
Type
TEMPERATURE
Details
After cooling the mixture
FILTRATION
Type
FILTRATION
Details
was filtered
CUSTOM
Type
CUSTOM
Details
the filtrate was evaporated to dryness
CUSTOM
Type
CUSTOM
Details
The crude product was purified by column chromatography (EtOAc/Heptane)

Outcomes

Product
Details
Reaction Time
48 h
Name
Type
product
Smiles
C(C)N(C1=NC2=CC=CC=C2C(N1NC(CC1=CC=CC=C1)=O)=O)CC
Measurements
Type Value Analysis
AMOUNT: MASS 0.089 g
YIELD: PERCENTYIELD 14%
YIELD: CALCULATEDPERCENTYIELD 13.5%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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